3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)quinolin-2-ol

• IUPAC Name: 3-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)-1H-quinolin-2-one
• InChI: InChI=1S/C15H9N3O2S/c19-14-10(8-9-4-1-2-5-11(9)16-14)13-17-15(20-18-13)12-6-3-7-21-12/h1-8H,(H,16,19)
• InChI Key: QRFFJHNSJFEZIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)N2)C3=NOC(=N3)C4=CC=CS4
• Molecular Formula: C15H9N3O2S
• Molecular Weight: 295.3 g/mol

Description

3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)quinolin-2-ol is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)quinolin-2-ol involves its ability to inhibit certain enzymes and proteins involved in disease pathways. For example, it has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
The compound has been found to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in vitro and in vivo. It has also been found to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)quinolin-2-ol in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its poor solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on 3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)quinolin-2-ol. These include:
1. Further optimization of its chemical structure to improve its potency and selectivity.
2. Investigation of its potential as a therapeutic agent for specific diseases, such as Alzheimer's disease and cancer.
3. Study of its pharmacokinetics and pharmacodynamics in vivo.
4. Evaluation of its potential for drug-drug interactions and toxicity.
5. Examination of its effects on different cell types and tissues.
In conclusion, 3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)quinolin-2-ol is a promising chemical compound that has potential applications in various scientific research fields. Its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments make it an interesting subject for further investigation.

Synthesis Methods

The synthesis of 3-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)quinolin-2-ol involves a multi-step process that includes the reaction of quinoline-2-carbaldehyde with thiophene-2-carboxylic acid hydrazide to form the corresponding hydrazone. This intermediate is then reacted with chloroacetic acid to form the oxadiazole ring, which is subsequently cyclized with phosphorus oxychloride to form the final product.

Scientific Research Applications

The compound has been found to have potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and inflammation.